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Abstract

Lactamide, the amide derivative of lactic acid, is a versatile chemical compound with emerging
applications in pharmaceuticals, cosmetics, and materials science. This technical guide
provides a comprehensive overview of Lactamide, focusing on its chemical and physical
properties, detailed synthesis protocols, and current understanding of its biological relevance.
While in-depth pharmacological data remains limited, this document consolidates the available
information to support further research and development.

Molecular Structure and Chemical Properties

Lactamide, chemically known as 2-hydroxypropanamide, is a chiral molecule existing as two
enantiomers, (R)-Lactamide and (S)-Lactamide, as well as a racemic mixture. Its structure
features a central carbon atom bonded to a hydroxyl group, a methyl group, a hydrogen atom,
and a carboxamide group.

The molecular formula for Lactamide is CsH7NO:z. The presence of the hydroxyl and amide
functional groups allows for hydrogen bonding, contributing to its solid state at room
temperature and its solubility in polar solvents.

Table 1. Chemical Identifiers and Properties of Lactamide

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1674226?utm_src=pdf-interest
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/product/b1674226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CsH7NO:2

Linear Formula CH3CH(OH)CONH:2
Molecular Weight 89.09 g/mol

CAS Number (Racemic) 2043-43-8

CAS Number (R-enantiomer) 598-81-2

CAS Number (S-enantiomer) 89673-71-2

Melting Point 73-76 °C
Appearance White crystalline solid

Synthesis of Lactamide

The synthesis of Lactamide can be achieved through various methods, including classical
chemical synthesis and modern enzymatic routes. The choice of method may depend on the
desired purity, stereospecificity, and environmental considerations.

Classical Synthesis: Ammonolysis of Ethyl Lactate

A well-established method for the preparation of Lactamide involves the reaction of ethyl
lactate with liguid ammonia under pressure. This method provides a good yield of the final
product.

e Cooling: Place 125 grams (1.06 moles) of ethyl lactate into a suitable Pyrex container and
cool it in a Dry Ice-acetone bath to a temperature below the boiling point of ammonia.[1]

» Addition of Ammonia: Add 125 ml of liquid ammonia to the cooled ethyl lactate.[1]

o Reaction: Transfer the mixture to a steel pressure apparatus and allow it to warm to room
temperature. Let the reaction proceed for 24 hours.[1]

o Work-up: Slowly vent the excess ammonia from the pressure vessel. Remove the last traces
of ammonia under reduced pressure.
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 Purification: Stir the reaction product with 200 ml of absolute ether to dissolve any unreacted
ethyl lactate and ethanol. Filter the residue, wash it with ether, and air-dry to obtain
Lactamide. The expected yield is 65-70 g.[1]

Enzymatic Synthesis: A Greener Approach

Enzymatic synthesis of Lactamide offers a more environmentally friendly alternative to
classical chemical methods, proceeding under milder reaction conditions and often with high
selectivity. One such method utilizes the nitrile hydratase enzyme from the bacterium
Rhodococcus pyridinivorans.[2][3]

e Cell Culture and Induction: Cultivate Rhodococcus pyridinivorans NIT-36 in a suitable growth
medium. Induce the expression of nitrile hydratase by adding lactamide to the culture
medium. A 1.7-fold increase in enzyme activity can be achieved by double feeding the
inducer.[3]

o Cell Harvesting: Harvest the bacterial cells after 48 hours of cultivation.[3]

» Biotransformation (Fed-Batch Method):

[e]

Prepare resting cells at a concentration of 2 mg/ml.
o Inal L reaction vessel, initiate the reaction at 45°C.

o Adopt a fed-batch approach by incrementally adding lactonitrile to the reaction mixture to
avoid substrate inhibition.

o The enzyme completely converts 15 mM of lactonitrile to lactamide in 30 minutes.[3]

o Achieve 100% biotransformation of 360 mM of lactonitrile to lactamide within 720
minutes.[3]

e Product Isolation: Isolate the Lactamide from the reaction mixture using standard
downstream processing techniques.

Table 2: Comparison of Synthesis Methods for Lactamide
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Classical Synthesis Enzymatic Synthesis
Parameter . o
(Ammonolysis) (Nitrile Hydratase)
Starting Material Ethyl lactate Lactonitrile
o ] Rhodococcus pyridinivorans
Reagents Liquid ammonia
cells
] N High pressure, room .
Reaction Conditions Ambient pressure, 45°C
temperature
] ) ) High purity, mild conditions,
Advantages High yield, well-established

environmentally friendly

) Harsh reaction conditions, use  Substrate inhibition at high
Disadvantages . )
of hazardous materials concentrations

Biological and Pharmacological Relevance

The current body of research on the specific biological activities of Lactamide is not extensive.
However, some studies and applications suggest potential areas for further investigation by
drug development professionals.

» Central Nervous System: There are historical investigations into Lactamide as a mild central
nervous system depressant, with potential sedative effects. However, the mechanism of
action is not well-characterized.

o Ophthalmology: A 2M solution of Lactamide has been used as a hyperosmotic agent on the

ciliary epithelium.

» Drug Delivery and Tissue Engineering: Due to its biocompatibility and biodegradability,
Lactamide is being explored as a component in the synthesis of polymers for drug delivery
systems and as a building block for scaffolds in tissue engineering. These polymers can be
designed for controlled release of therapeutic agents.

o Metabolic Studies: As a derivative of lactic acid, (R)-(+)-Lactamide is of interest in
biochemical research for studying lactic acid metabolism, which may have implications for
conditions such as diabetes and neurodegenerative diseases.
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It is important to note that detailed preclinical and clinical data on the pharmacological effects of
Lactamide are largely unavailable in the public domain.

Applications

The current and potential applications of Lactamide span several industries:

o Cosmetics: Used as a humectant and skin conditioning agent in various cosmetic
formulations.

o Agrochemicals: Employed as a solvent in environmentally friendly agrochemical formulations
and to reduce the toxicity of other components.

o Organic Synthesis: Serves as a versatile intermediate in the synthesis of other organic
compounds.

o Biomaterials: A monomer for the production of biodegradable polymers with potential
applications in medicine and as eco-friendly plastics.

Visualized Experimental Workflow

The following diagram illustrates the workflow for the enzymatic synthesis of Lactamide, a key
process for researchers interested in green chemistry approaches.

Upstream Processing
Induction of
0 Nitrile Hydratase

Add Resting Cells.
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Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of Lactamide.

Conclusion

Lactamide is a compound with established utility and significant potential. While its role in
direct pharmacological intervention is yet to be fully elucidated, its application in drug delivery
and tissue engineering, coupled with the development of green synthesis routes, makes it a
molecule of considerable interest. This guide provides a foundational understanding for
researchers and professionals aiming to explore the synthesis and applications of Lactamide.
Further in-depth studies are warranted to uncover its full therapeutic and technological
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Nitrile hydratase mediated green synthesis of lactamide by immobilizing Rhodococcus
pyridinivorans NIT-36 cells on N, N'-Methylene bis-acrylamide activated chitosan - PubMed
[pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Lactamide: Synthesis,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674226#cas-number-and-molecular-structure-of-
lactamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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